Cas no 136471-86-8 (Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-
• CAS No: 136471-86-8
• MF: C₁₂HBrCl₆O₂
• MW: 469.757137060165
• CID: 225903
• PubChem ID: 178338
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-
• 1-bromo-2,3,4,6,7,9-hexachlorodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 1-bromo-2,3,4,6,7,9-hexachloro-
• 136471-86-8
• SULWTINSLHJMIT-UHFFFAOYSA-N
• 1-bromo-2,3,4,6,7,9-hexachlorooxanthrene
• 1-bromo,2,3,4,6,7,9-hexachloro-dibenzo-dioxin
• DTXSID70159812

• Inchi： 1S/C12HBrCl6O2/c13-4-6(17)7(18)8(19)12-10(4)20-9-3(15)1-2(14)5(16)11(9)21-12/h1H
• InChI Key： SULWTINSLHJMIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1OC1C(=CC(=C(C=1O2)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 465.72933
• Monoisotopic Mass: 465.72911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins